Cas no 887361-11-7 (2-(4-methoxy-3-methylphenyl)piperidine)

• Product Name: 2-(4-methoxy-3-methylphenyl)piperidine
• CAS No: 887361-11-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5575771
• PubChem ID: 17389679
• Update Time: 2023-11-27

2-(4-methoxy-3-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS005638802
• EN300-1849143
• STK894066
• 2-(4-methoxy-3-methylphenyl)piperidine
• DTXSID901283880
• 887361-11-7
• BBL021354
• Piperidine, 2-(4-methoxy-3-methylphenyl)-

• Inchi： 1S/C13H19NO/c1-10-9-11(6-7-13(10)15-2)12-5-3-4-8-14-12/h6-7,9,12,14H,3-5,8H2,1-2H3
• InChI Key： ZOWUNECZKOZILX-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 312.4±42.0 °C(Predicted)
• pka: 9.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines